molecular formula C47H95ClN2O3 B575536 Isostearyl behenamidopropyl betainate chloride CAS No. 185022-44-0

Isostearyl behenamidopropyl betainate chloride

Cat. No. B575536
CAS RN: 185022-44-0
M. Wt: 771.738
InChI Key: YYENKHBZWMBASM-UHFFFAOYSA-N
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Description

Isostearyl behenamidopropyl betainate chloride, also known as Isostearyl behenamidopropyl betainate chloride, is a useful research compound. Its molecular formula is C47H95ClN2O3 and its molecular weight is 771.738. The purity is usually 95%.
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properties

CAS RN

185022-44-0

Molecular Formula

C47H95ClN2O3

Molecular Weight

771.738

IUPAC Name

3-(docosanoylamino)propyl-dimethyl-[2-(16-methylheptadecoxy)-2-oxoethyl]azanium;chloride

InChI

InChI=1S/C47H94N2O3.ClH/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-21-24-27-30-33-36-40-46(50)48-41-38-42-49(4,5)44-47(51)52-43-37-34-31-28-25-22-19-20-23-26-29-32-35-39-45(2)3;/h45H,6-44H2,1-5H3;1H

InChI Key

YYENKHBZWMBASM-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCCCCCCCCCC(=O)NCCC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCCCC(C)C.[Cl-]

synonyms

ISOSTEARYL BEHENAMIDOPROPYL BETAINATE CHLORIDE

Origin of Product

United States

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